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Compound of Interest

Compound Name: DiBAC4(3)

CAS No.: 110425-49-5

Cat. No.: B218353

Get Quote

For researchers, scientists, and drug development professionals utilizing DiBAC4(3), a voltage-

sensitive fluorescent dye, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. This guide provides essential information, operational

procedures, and safety protocols for the appropriate handling and disposal of DiBAC4(3) [Bis-

(1,3-dibutylbarbituric acid)trimethine oxonol].

Chemical and Safety Data Overview
A thorough understanding of DiBAC4(3)'s properties is fundamental to its safe handling and

disposal. The following table summarizes key quantitative data for this compound.
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Property Value Reference

CAS Number 70363-83-6 [1][2]

Molecular Formula C₂₇H₄₀N₄O₆ [3]

Molecular Weight 516.6 g/mol [3]

Appearance
Reddish orange to red

powder/solid
[4][5]

Solubility

Soluble in DMSO (~15 mg/ml),

DMF (~10 mg/ml), and Ethanol

(~5 mg/ml). Sparingly soluble

in aqueous buffers.

[3][5]

Excitation Maximum (λex) ~490-493 nm [3][6]

Emission Maximum (λem) ~516-517 nm [3][6]

Storage Temperature -20°C, protect from light [7][8]

Hazard Identification and Personal Protective
Equipment (PPE)
According to available Safety Data Sheets (SDS), DiBAC4(3) is not classified as a hazardous

substance under the Globally Harmonized System (GHS).[2] However, it is recommended to

handle all chemicals with caution.[1][7] The potential hazards have not been thoroughly

investigated.[1][7] Therefore, adherence to standard laboratory safety practices is essential.

Personal Protective Equipment (PPE) required:

Gloves: Wear appropriate chemical-resistant gloves.

Protective Clothing: A standard laboratory coat is recommended.

Eyewear: Safety glasses or goggles should be worn to protect from dust or splashes.[1]

Step-by-Step Disposal Protocol
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The proper disposal of DiBAC4(3) and its containers must be conducted in accordance with

official regulations. The following protocol provides a general guideline.

1. Disposal of Small Quantities:

For very small residual amounts, disposal with household waste may be permissible, as

suggested by some suppliers.[2] However, it is crucial to first consult and comply with your

institution's specific waste disposal policies and local regulations.

2. Disposal of Unused Product and Contaminated Materials:

Unused DiBAC4(3) and any materials grossly contaminated with it (e.g., pipette tips,

microfuge tubes) should be collected in a designated, sealed waste container.

This container should be clearly labeled as "Chemical Waste" and include the name

"DiBAC4(3)".

The collected waste should then be disposed of through your institution's chemical waste

management program.

3. Disposal of Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent (e.g., ethanol or a

solvent in which DiBAC4(3) is soluble).

The rinsate should be collected and treated as chemical waste.

After thorough rinsing, the uncleaned packaging should be disposed of according to official

regulations.[2] Consult your institution's guidelines for the disposal of chemically-

contaminated containers.

4. Preventing Environmental Release:

Under no circumstances should DiBAC4(3) or its solutions be disposed of down the drain.[1]

Preventing the entry of the product into sewer systems or surface and ground water is a

critical environmental precaution.[2]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

DiBAC4(3).
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Caption: DiBAC4(3) Disposal Decision Workflow.

By adhering to these guidelines and consulting with your institution's environmental health and

safety office, you can ensure the safe and responsible disposal of DiBAC4(3), fostering a

secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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